2-ethoxy-N-isobutyl-1-naphthamide

• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• IUPAC Name: 2-ethoxy-N-(2-methylpropyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C17H21NO2/c1-4-20-15-10-9-13-7-5-6-8-14(13)16(15)17(19)18-11-12(2)3/h5-10,12H,4,11H2,1-3H3,(H,18,19)
• InChI Key: FPPHTHKCSUWPLC-UHFFFAOYSA-N
• SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC(C)C

Description

2-Ethoxy-N-isobutyl-1-naphthamide is a naphthalene-derived amide compound characterized by an ethoxy group at the 2-position of the naphthalene ring and an isobutyl-substituted amide moiety at the 1-position. Its molecular formula is C₁₇H₂₁NO₂, derived from the naphthalene core (C₁₀H₈), ethoxy substituent (C₂H₅O), and isobutylamide group (C₄H₉NO). However, pharmacological data are unavailable in the provided evidence, limiting further functional analysis.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence focuses on structurally distinct compounds, primarily aminoethyl derivatives with chloro or thiol substituents. While these compounds differ in core structure (aliphatic vs. aromatic), their functional groups and substituents offer insights into comparative physicochemical and electronic properties.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Functional Groups	Key Substituents	CAS RN	Source
2-Ethoxy-N-isobutyl-1-naphthamide	C₁₇H₂₁NO₂	Amide, ethoxy	Naphthalene, isobutyl	Not provided	Target
2-(Ethylisopropylamino)ethanethiol	C₇H₁₇NS	Thiol, tertiary amine	Ethyl, isopropyl	36759-67-8
2-Chloro-N,N-dimethylethanamine	C₄H₁₀ClN	Chloro, tertiary amine	Dimethyl	107-99-3

Key Research Findings

Similarly, the chloro (-Cl) substituent in 2-Chloro-N,N-dimethylethanamine enables nucleophilic substitution reactions, a property absent in the target compound due to its stable amide linkage .

In contrast, the chloro group in 2-Chloro-N,N-dimethylethanamine is electron-withdrawing, polarizing adjacent bonds and increasing electrophilicity .

Molecular Size and Solubility: The target compound’s larger aromatic core (C₁₇) likely reduces solubility in polar solvents compared to smaller aliphatic compounds like 2-Chloro-N,N-dimethylethanamine (C₄). However, the amide group may improve water solubility via hydrogen bonding relative to non-polar thiols or chloroamines .

Thiols (e.g., 2-(Ethylisopropylamino)ethanethiol) may bind to metal ions or enzymes, whereas chloroamines could act as alkylating agents. The target’s amide group might interact with biological targets via hydrogen bonding, though its aromaticity could limit membrane permeability .